Ethyl 6-bromo-4-formyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-4-formyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H13BrO5/c1-2-23-18(22)15-14-11(9-20)16(21)12(19)8-13(14)24-17(15)10-6-4-3-5-7-10/h3-9,21H,2H2,1H3
• InChI Key: WNBGEQYHSUPDGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C(=C21)C=O)O)Br)C3=CC=CC=C3
• Molecular Formula: C18H13BrO5
• Molecular Weight: 389.2 g/mol

Description

Ethyl 6-bromo-4-formyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate is a chemical compound with the molecular formula C18H13BrO5. It has an average mass of 389.197 Da and a monoisotopic mass of 387.994629 Da.

Scientific Research Applications

Synthesis of Novel Compounds

Ethyl 6-bromo-4-formyl-5-hydroxy-2-phenyl-1-benzofuran-3-carboxylate serves as a key intermediate in the synthesis of novel organic compounds. For example, Gao et al. (2011) described the synthesis of methylenedioxy-bearing quinoline derivatives through one-pot reactions involving this compound, showcasing its utility in constructing complex organic molecules with potential biological activities (Gao, Liu, Jiang, & Li, 2011).

Catalyst Development

In the field of catalysis, Maimone and Buchwald (2010) reported the use of this compound in developing a palladium-catalyzed O-arylation process. This process highlights the compound's role in facilitating efficient synthesis of O-arylhydroxylamines and substituted benzofurans, critical in pharmaceutical chemistry and materials science (Maimone & Buchwald, 2010).

Biological Activities

Mubarak et al. (2007) explored the biological activities of benzofuran derivatives synthesized using this compound. Their research indicated significant anti-HIV activities among the synthesized compounds, demonstrating the potential of this chemical in contributing to the development of new antiviral drugs (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).

Antimicrobial and Antitumor Activities

Kumari et al. (2019) synthesized benzofuran aryl ureas and carbamates with potential biological importance using this compound. These compounds were screened for antimicrobial activities, further emphasizing the role of this compound in developing new therapeutic agents (Kumari, Mathada, Kumar, Suda, & Basavaraja, 2019).

Crystal and Molecular Structure Studies

The crystal and molecular structures of derivatives of this compound have been extensively studied to understand their chemical behavior and interactions. Kaur et al. (2012) reported on the crystal structure of such derivatives, providing valuable information for the design of materials with specific physical properties (Kaur, Jasinski, Butcher, Yathirajan, Mayekar, & Narayana, 2012).